Cas no 1021206-80-3 (N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide)

• Product Name: N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide
• CAS No: 1021206-80-3
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 6328880
• PubChem ID: 25893140
• Update Time: 2025-10-22

N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide
• N-[2-(cyclopropanecarbonylamino)ethyl]-4-(2-methylpropanoylamino)benzamide
• AKOS024501087
• F5226-0123
• VU0637799-1
• N-(2-(cyclopropanecarboxamido)ethyl)-4-isobutyramidobenzamide
• 1021206-80-3

• Inchi： 1S/C17H23N3O3/c1-11(2)15(21)20-14-7-5-13(6-8-14)17(23)19-10-9-18-16(22)12-3-4-12/h5-8,11-12H,3-4,9-10H2,1-2H3,(H,18,22)(H,19,23)(H,20,21)
• InChI Key： ZOSQIIIVFVVYHI-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCNC(C1C=CC(=CC=1)NC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide

Professional Introduction to N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide (CAS No. 1021206-80-3)

N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide, identified by its CAS number 1021206-80-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the modulation of biological pathways and the synthesis of novel therapeutic agents.

The molecular structure of N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide is characterized by its intricate arrangement of functional groups, which includes an amide linkage, a cyclopropyl group, and a tertiary amine. These structural features contribute to its unique chemical properties and biological activities. The presence of the cyclopropyl group, in particular, is noteworthy as it often enhances the metabolic stability and binding affinity of molecules in drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide has been studied for its potential as a lead compound in this context. Its ability to interact with biological targets suggests that it may serve as a valuable scaffold for the design of more potent and selective therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The combination of the amide and tertiary amine functionalities allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties. This flexibility is particularly important in drug discovery, where optimizing solubility, bioavailability, and target specificity are critical.

The synthesis of N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex molecular framework efficiently.

Evaluation of the pharmacological activity of N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide has revealed promising results in preclinical studies. Its interaction with various biological targets suggests potential therapeutic applications across multiple disease areas. For instance, it has shown inhibitory effects on certain kinases and enzymes implicated in cancer progression, making it a candidate for further investigation in oncology research.

The compound's pharmacokinetic profile is another area of interest. Studies indicate that it exhibits favorable properties such as good solubility and moderate oral bioavailability, which are essential for successful drug development. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing.

In the context of current research trends, N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide aligns with the growing emphasis on structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced efficacy and reduced side effects. This approach has revolutionized the pharmaceutical industry by accelerating the discovery and development of novel therapeutics.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules, including biologics and peptidomimetics. Such derivatives could offer new avenues for treating diseases that are currently challenging to address with existing medications.

The safety profile of N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide is under continuous evaluation through rigorous toxicological studies. Preliminary findings suggest that it exhibits low toxicity at relevant doses, although further investigations are necessary to fully assess its safety margins. These studies are crucial for determining appropriate dosing regimens and identifying any potential adverse effects before human clinical trials.

The role of computational chemistry in understanding the behavior of N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This information is invaluable for guiding synthetic modifications aimed at improving its pharmacological properties.

In conclusion, N-[2-(cyclopropylformamido)ethyl]-4-(2-methylpropanamido)benzamide (CAS No. 1021206-80-3) strong > represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with favorable pharmacological and pharmacokinetic properties, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it holds significant potential for advancing treatment strategies across various disease conditions.